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Compound of Interest

Compound Name: DL-Propargylglycine hydrochloride

Cat. No.: B2452206

For Immediate Implementation: Researchers, scientists, and drug development professionals
handling DL-Propargylglycine hydrochloride must adhere to stringent safety protocols due to
conflicting hazard information. While some sources do not classify it as hazardous, others
indicate potential for skin, eye, and respiratory irritation. Therefore, a conservative approach to
personal protective equipment (PPE) and handling procedures is essential to ensure laboratory
safety.

This guide provides a consolidated and cautious set of recommendations for the safe handling,
storage, and disposal of DL-Propargylglycine hydrochloride, drawing from various safety
data sheets (SDSs) and chemical safety resources.

Hazard Assessment and Classification

DL-Propargylglycine hydrochloride has varying classifications across different suppliers and
databases. To ensure maximum safety, personnel should be aware of all potential hazards.
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Hazard Classification

GHS Hazard Statement

Source

Skin Irritation

H315: Causes skin irritation

PubChem, Fisher Scientific[1]
[21[3]

Eye Irritation

H319: Causes serious eye

irritation

PubChem, Fisher Scientific[1]
[2](3]

Respiratory Irritation

H335: May cause respiratory

irritation

PubChem, Fisher Scientific[1]
[3]

Not Classified

The substance is not
classified, according to the
Globally Harmonized System
(GHS).

Cayman Chemical

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The
following table outlines the recommended PPE for handling DL-Propargylglycine
hydrochloride, particularly in its powdered form.[4][5][6][7]
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Body Part

Recommended Protection

Rationale

Eyes/Face

Chemical safety goggles are
mandatory. A face shield
should be worn in addition to
goggles when there is a
significant risk of splashes or

dust generation.[5][6]

To protect against eye irritation
from dust or splashes.[1][3]

Hands

Chemically resistant gloves
(e.g., nitrile) are required.
Consider double-gloving for
added protection.[4][8]

To prevent skin contact and

potential irritation.[1][2]

Body

A lab coat is the minimum
requirement. For larger
guantities or when significant
dust may be generated, a
chemical-resistant apron or

coveralls should be worn.[4][5]

To protect skin and personal

clothing from contamination.

Feet

Closed-toe shoes are

mandatory in the laboratory.[4]

[6]

To protect against spills and

falling objects.

Respiratory

For operations that may
generate dust, a NIOSH-
approved respirator (e.g., N95)
should be used.[7][9]

To prevent inhalation of the
powder and potential

respiratory irritation.[1][3]

Operational Plan: From Receipt to Disposal

A systematic approach to handling DL-Propargylglycine hydrochloride minimizes the risk of

exposure and contamination.

Receiving and Storage

e Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials
such as strong oxidizing agents.[2][3]

Keep the container tightly closed when not in use.

Handling and Use

Engineering Controls: All handling of powdered DL-Propargylglycine hydrochloride should
be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation exposure.[2][8] Ensure that eyewash stations and safety showers are readily
accessible.[2][3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical
and before leaving the laboratory.[2]

Weighing: When weighing the powder, do so in a fume hood or a ventilated balance
enclosure to contain any airborne particles.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid
splashing.

Spill Cleanup

In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all personnel.
Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and
place it into a suitable, labeled container for disposal.[2][8]

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

PPE: Wear all recommended PPE during the cleanup process.

Disposal Plan
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» Waste Characterization: All waste containing DL-Propargylglycine hydrochloride should
be considered chemical waste.

» Containerization: Collect all waste, including contaminated PPE, in a clearly labeled, sealed
container.

o Disposal: Dispose of the chemical waste through your institution's hazardous waste disposal
program, following all local, state, and federal regulations.[3] Do not dispose of it down the
drain.[3]

Safe Handling Workflow
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Caption: Workflow for the safe handling of DL-Propargylglycine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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